Cas no 39541-69-0 (diethyl 2-pyridin-2-ylpropanedioate)

• Product Name: diethyl 2-pyridin-2-ylpropanedioate
• CAS No: 39541-69-0
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 924668
• PubChem ID: 331545
• Update Time: 2025-04-19

diethyl 2-pyridin-2-ylpropanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-pyridin-2-ylpropanedioate
• diethyl (2-pyridyl)propanedioate
• diethyl 2-(2-pyridyl)malonate
• diethyl 2-(pyridin-2-y)malonate
• diethyl 2-(pyridin-2-yl)malonate
• diethyl 2-pyridylmalonate
• ethyl pyridin-2-ylmalonate
• pyridin-2-yl-malonic acid diethyl ester
• 39541-69-0
• 1,3-DIETHYL 2-(PYRIDIN-2-YL)PROPANEDIOATE
• diethyl 2-(3'-pyridyl)malonate
• DTXSID30318024
• HS-5938
• CS-0067212
• NSC324624
• DS-000813
• Diethyl (pyridin-2-yl)propanedioate
• E80943
• 2-Pyridin-2-yl-malonic acid diethyl ester
• YIXXSVCHEKAGMZ-UHFFFAOYSA-N
• NSC-324624
• AKOS006266106
• SCHEMBL1162993

• Inchi： 1S/C12H15NO4/c1-3-16-11(14)10(12(15)17-4-2)9-7-5-6-8-13-9/h5-8,10H,3-4H2,1-2H3
• InChI Key： YIXXSVCHEKAGMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 237.10000
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 309°C at 760 mmHg
• Flash Point: 140.7°C
• Refractive Index: 1.501
• PSA: 65.49000
• LogP: 1.29140